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Compound of Interest

Compound Name: Trifluoroacetamide

Cat. No.: B147638

An In-Depth Technical Guide to the Safe Handling of Trifluoroacetamide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling precautions,
and emergency procedures for trifluoroacetamide (CAS No. 354-38-1). The information is
compiled to ensure safe laboratory practices for professionals in research and development.

Hazard Identification and Classification

Trifluoroacetamide is classified as a hazardous substance. The primary routes of exposure
are inhalation, ingestion, and skin or eye contact. It is harmful if swallowed and causes skin,
eye, and respiratory irritation.[1][2][3][4]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement Reference
o H302: Harmful if
Acute Toxicity, Oral Category 4 [1][2][5]
swallowed
Skin H315: Causes skin
: - Category 2 o [11[2][31[4]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
- Category 2 N [11[2][3][4]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 ) o [11121[3114]
respiratory irritation
Exposure)

The signal word for trifluoroacetamide is "Warning".[2][3]

Physical, Chemical, and Toxicological Properties

Understanding the properties of trifluoroacetamide is crucial for its safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value Reference

CAS Number 354-38-1 [1][6]

Molecular Formula C2H2FsNO [11[3][6]

Molecular Weight 113.04 g/mol [1][3]6]
White to light yellow crystalline

Appearance [1][71(8]
powder

Melting Point 65-70 °C [61[71[8]

Boiling Point 162.5 °C [61[71[8]

Storage Temperature Store below +30°C [71[8]

) ) Acids, bases, strong oxidizing
Incompatible Materials [O1[10][11]

agents, strong reducing agents
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Table 3: Toxicological Data

Test Species Route Value Reference

LD50 Rat Oral > 2000 mg/kg [11]

Experimental Protocols: Safe Handling and
Emergency Response

Adherence to strict protocols is mandatory when working with trifluoroacetamide to minimize
exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A logical approach to PPE selection is critical. The following equipment must be used when
handling trifluoroacetamide.

Required Personal Protective Equipment

Handling Trifluoroacetamide
(Solid/Dust)

Always required Aljays required Always required Conditional

Respiratory Protection:

G IS Body Protection: Required if dust is generated or

Eye Protection:
Protective gloves
(e.g., Nitrile rubber)

Safety glasses with side-shields
(conforming to EN166)

Impervious clothing / Lab coat ventilation is inadequate.
(e.g., N95 dust mask, P1/P2 respirator)

Click to download full resolution via product page

Caption: Required PPE for handling Trifluoroacetamide.

Table 4: Personal Protective Equipment (PPE) Specifications
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Protection Standard Details Reference

Safety glasses with
EN166 (EU) or NIOSH _ ,
Eye/Face side-shields or [3B1141191[10]

(US)
goggles.

Chemical-resistant
protective gloves

Hand EN 374 (e.g., Nitrile rubber). [3][4]
Gloves must be

inspected prior to use.

Lab coat or
impervious clothing to

Skin/Body N/A . [3][9][10]
prevent skin

exposure.

For nuisance
exposures, use a type
P95 (US) or type P1

) NIOSH (US) or EN (EV) particle

Respiratory , . [2][3]
143 (EU) respirator. For higher

exposure, use type
ABEK-P2 (EU)

respirator cartridges.

Handling and Storage Protocols

o Handling: Always handle trifluoroacetamide in a well-ventilated area, preferably in a
chemical fume hood.[9][10][11] Avoid contact with skin and eyes and prevent the formation of
dust.[3][9][10][11] Do not breathe in the dust.[9][10][12] Wash hands thoroughly after
handling.[3][9][10]

o Storage: Store in a dry, cool, and well-ventilated place.[11] Keep the container tightly closed
and store it in a locked-up area.[9][10] The substance is stable under normal conditions.[9]
[10]

First Aid Experimental Protocol
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In the event of exposure, immediate and appropriate first aid is critical. The following workflow

outlines the necessary steps.

Exposure Event

1 ot brea g, give a

Inhalation

Skin Contact >

Eye Contact

Ingestion |—{_

First Aid Response Protocol

if irritation persists

Click to download full resolution via product page

Caption: First aid response workflow for Trifluoroacetamide exposure.

Spill Cleanup Protocol

A solid spill of trifluoroacetamide must be handled promptly and safely to prevent dispersion

and exposure.

© 2025 BenchChem. All rights reserved.
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Step 1: Evacuate & Ventilate
Ensure adequate ventilation.
Evacuate non-essential personnel.

l

Step 2: Don PPE
Wear required protective equipment:
gloves, goggles, respirator, lab coat.

l

Step 3: Contain & Clean
Avoid creating dust.
Sweep or shovel material into a
suitable, closed container for disposal.

'

Step 4: Decontaminate Area
After material is removed, wipe the area
with a wet paper towel.

l

Step 5: Waste Disposal
Dispose of container and cleaning materials
as hazardous waste according to regulations.

Cleanup Complete

Click to download full resolution via product page

Caption: Experimental workflow for solid spill cleanup.

Methodology Detalils:

© 2025 BenchChem. All rights reserved. 6/9 Tech Support
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» Personal Precautions: Ensure adequate ventilation and use personal protective equipment
as required.[3][9][10] Evacuate unnecessary personnel from the area.[3]

e Environmental Precautions: Prevent the product from entering drains.[3]

o Containment and Cleaning: Sweep up the spilled solid and shovel it into a suitable container
for disposal.[9][10] Avoid actions that create dust.[3] After the solid is removed,
decontaminate the area. All cleanup materials should be disposed of as hazardous waste.

Fire-Fighting and Decomposition

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[3][4][11]

e Special Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.[4][11]

e Hazardous Decomposition Products: In a fire, trifluoroacetamide can decompose to
produce nitrogen oxides (NOXx), carbon monoxide (CO), carbon dioxide (CO2z), and gaseous
hydrogen fluoride (HF).[4][9][10][11]

e Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3][9][10][11]

Disposal Considerations

Dispose of trifluoroacetamide and any contaminated materials in accordance with local, state,
and federal regulations.[9][10] Offer surplus and non-recyclable solutions to a licensed disposal
company.[3] Contaminated packaging should be disposed of as an unused product.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. Trifluoroacetamide | C2H2F3NO | CID 67717 - PubChem [pubchem.ncbi.nlm.nih.gov]
M) 7ZuAa 7T b 7 2 K 97% | Sigma-Aldrich [sigmaaldrich.com]

. cdhfinechemical.com [cdhfinechemical.com]

. fishersci.es [fishersci.es]

. merckmillipore.com [merckmillipore.com]

. chemimpex.com [chemimpex.com]

. Trifluoroacetamide | 354-38-1 [amp.chemicalbook.com]

. Trifluoroacetamide | 354-38-1 [chemicalbook.com]

°
© (0] ~ » &) faN w N -

. fishersci.com [fishersci.com]

e 10. fishersci.com [fishersci.com]

e 11. WERCS Studio - Application Error [assets.thermofisher.com]

e 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

 To cite this document: BenchChem. [Trifluoroacetamide safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147638#trifluoroacetamide-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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